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Compound of Interest

Compound Name: Citronellyl Acetate

Cat. No.: B1623918

An In-depth Technical Guide to the Enantiomers of Citronellyl Acetate: (R)-(+)- vs. (S)-(-)-

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Citronellyl acetate, a monoterpene ester, is a significant contributor to the characteristic
aromas of various essential oils, including those from citronella, rose, and geranium.[1] It exists
as two enantiomers, (R)-(+)-citronellyl acetate and (S)-(-)-citronellyl acetate, which possess
distinct sensory and biological properties. This technical guide provides a comprehensive
comparison of these enantiomers, covering their physicochemical properties, synthesis,
analytical separation, and biological activities, with a focus on detailed experimental
methodologies and data presentation for research and development applications.

Physicochemical and Olfactory Properties

The enantiomers of citronellyl acetate share identical physical properties such as boiling
point, density, and refractive index, but differ in their interaction with plane-polarized light, a
property known as optical activity. Their most notable difference lies in their distinct odor
profiles, which is a crucial aspect in the fragrance and flavor industries.

The (R)-(+)-enantiomer is characterized by a fresh, citrusy lime scent, which can also have a
slightly dirty, aldehydic nuance.[2] In contrast, the (S)-(-)-enantiomer presents a more
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aldehydic, dirty, and lemony aroma.[1] A detailed comparison of their known properties is

presented in Table 1.

Data Presentation

Table 1: Physicochemical and Olfactory Properties of (R)-(+)- and (S)-(-)-Citronellyl Acetate

(R)-(+)-Citronellyl

(S)-(-)-Citronellyl

Racemic Citronellyl

Property

Acetate Acetate Acetate

) (S)-3,7-dimethyl-6-

(R)-3,7-dimethyl-6- )
Synonyms octen-1-yl acetate, |- DL-citronellyl acetate

octen-1-yl acetate )

Citronellyl Acetate
CAS Number Not specified 67601-05-2 150-84-5
Molecular Formula C12H2202 C12H2202 C12H2202
Molecular Weight 198.31 g/mol 198.31 g/mol 198.31 g/mol
o o Clear mobile liquid,
Appearance Colorless liquid Colorless clear liquid
Colorless

Fresh citrus lime odor
Odor Profile with a dirty aldehyde Fruity and rosy[1] Floral, fruity[3]

note[2]
Odor Threshold 250 ppb (in water)[2] Data not available 1 ppm[4]
Optical Rotation Data not available -5.0°to -1.0° 0°[3]
Boiling Point ~240 °C (lit.) ~234-259 °C 229-240 °C (lit.)[1][5]

) ~0.891 g/mL at 25 °C 0.885-0.895 g/mL at 0.883-0.896 g/mL at

Density

(it.)

25°C

20-25 °C[3][5]

Refractive Index

~1.445 (n20/D)

1.441-1.445 at 20 °C

1.440-1.450 at 20
°Cl1]

Biological Activities and Potential Applications
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The enantiomers of citronellyl acetate have been investigated for various biological activities,
with some studies indicating enantiomer-specific effects.

1. Spasmolytic Activity: A study on guinea-pig isolated ileum demonstrated that both (+)- and
(-)-citronellyl acetates exhibit equipotent spasmolytic (relaxant) effects. Interestingly, the
racemic mixture showed a more potent effect, suggesting a synergistic action between the two
enantiomers. This finding is significant for applications in gastrointestinal therapies.

2. Antinociceptive Activity: Citronellyl acetate (in its racemic form) has been shown to possess
antinociceptive (pain-relieving) properties. Its mechanism of action involves the modulation of
Transient Receptor Potential (TRP) channels (TRPV1 and TRPM8) and Acid-Sensing lon
Channels (ASICs).[6][7] Another study has implicated the involvement of the serotoninergic
system in its antinociceptive effects.[8] While these studies did not differentiate between the
enantiomers, research on the structurally related compound citronellal has shown that the (S)-
(-) isomer has a more potent antinociceptive effect than the (R)-(+) isomer, suggesting that a
similar enantiomer-specific activity may exist for citronellyl acetate.

3. Insect Repellent Activity: While direct comparative studies on the insect repellent efficacy of
the individual enantiomers are limited, citronella oil, which contains citronellyl acetate, is a
well-known insect repellent.[9] The repellent action is mediated through the insect's olfactory
system, where the molecules interact with odorant receptors (ORs) on olfactory receptor
neurons (ORNSs).[9] This interaction can either block the receptors that detect host cues or
activate receptors that trigger an avoidance response. Given the distinct odor profiles of the
enantiomers, it is plausible that they exhibit different potencies as insect repellents.

Experimental Protocols
1. Enantioselective Synthesis via Lipase-Catalyzed Kinetic Resolution of Racemic Citronellol

This protocol describes the synthesis of enantiomerically enriched (R)-(+)-citronellyl acetate
and the corresponding unreacted (S)-(-)-citronellol through enzymatic kinetic resolution.

Materials and Reagents:
e Racemic (z)-citronellol

e Lipase from Candida rugosa or Rhizomucor miehei
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Vinyl acetate (acetylating agent)

Hexanes (solvent)

Celite® for filtration

Thin-Layer Chromatography (TLC) plates (e.qg., silica gel 60 F254)

TLC developing solvent (e.g., 4:1 hexanes/ethyl acetate)

Procedure:

In a clean, dry reaction vessel, dissolve racemic citronellol in hexanes.

Add vinyl acetate to the solution. A 1:1 molar ratio or a slight excess of vinyl acetate is a
suitable starting point.

Add the lipase to the reaction mixture.

Incubate the reaction at a controlled temperature, typically between 30-40°C, with gentle
agitation.

Monitor the reaction progress by TLC to observe the consumption of citronellol and the
formation of citronellyl acetate. The goal is to stop the reaction at approximately 50%
conversion to achieve high enantiomeric excess for both the product and the unreacted
starting material.

Once the desired conversion is reached, terminate the reaction by filtering off the enzyme
using a pad of Celite®.

The filtrate contains a mixture of the desired citronellyl acetate enantiomer and the
unreacted citronellol enantiomer. These can be separated by column chromatography on
silica gel.

2. Chiral Gas Chromatography (GC) for Enantiomeric Separation

This protocol outlines a general method for the analytical separation of (R)-(+)- and (S)-(-)-

citronellyl acetate enantiomers.
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Instrumentation and Columns:

e Gas chromatograph equipped with a Flame lonization Detector (FID).

o Chiral capillary column: A cyclodextrin-based stationary phase is typically used. For example,
a column with a stationary phase of permethylated beta-cyclodextrin.

GC Conditions (starting point for method development):

Carrier Gas: Hydrogen or Helium.

Injection: Split injection.

Injector Temperature: 220-250°C.

Detector Temperature: 220-250°C.

Oven Temperature Program:

o Initial temperature: 60°C, hold for 1 minute.

o Ramp: Increase temperature at a rate of 2°C/minute to 200°C.

o Final hold: Hold at 200°C for a sufficient time to ensure all components elute.

Sample Preparation:

» Dilute the sample containing the citronellyl acetate enantiomers in a suitable solvent (e.g.,
hexane or dichloromethane) to an appropriate concentration for GC analysis.

Data Analysis:

e The two enantiomers should appear as two separate, well-resolved peaks in the
chromatogram. The area of each peak can be used to determine the enantiomeric ratio and
enantiomeric excess (ee). The elution order of the enantiomers will depend on the specific
chiral stationary phase used and must be determined experimentally using standards of
known configuration, if available.
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Mandatory Visualization
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Enzymatic Kinetic Resolution of Racemic Citronellol.
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Proposed Antinociceptive Signaling Pathway of Citronellyl Acetate.
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Simplified Workflow of Insect Repellency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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